Cas no 1361585-91-2 (3-Amino-2-(2,3,4-trichlorophenyl)pyridine-5-methanol)

• Product Name: 3-Amino-2-(2,3,4-trichlorophenyl)pyridine-5-methanol
• CAS No: 1361585-91-2
• MF: C₁₂H₉Cl₃N₂O
• MW: 303.571659803391
• CID: 4968548
• Update Time: 2025-07-02

3-Amino-2-(2,3,4-trichlorophenyl)pyridine-5-methanol Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2-(2,3,4-trichlorophenyl)pyridine-5-methanol

• Inchi： 1S/C12H9Cl3N2O/c13-8-2-1-7(10(14)11(8)15)12-9(16)3-6(5-18)4-17-12/h1-4,18H,5,16H2
• InChI Key： QWBZOFFWDOBXGM-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1C1C(=CC(CO)=CN=1)N)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 282
• XLogP3: 2.8
• Topological Polar Surface Area: 59.1

Additional information on 3-Amino-2-(2,3,4-trichlorophenyl)pyridine-5-methanol

Recent Advances in the Study of 3-Amino-2-(2,3,4-trichlorophenyl)pyridine-5-methanol (CAS: 1361585-91-2)

The compound 3-Amino-2-(2,3,4-trichlorophenyl)pyridine-5-methanol (CAS: 1361585-91-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate. The compound's unique structural features, including the trichlorophenyl and pyridine moieties, suggest promising interactions with biological targets, making it a subject of intense investigation.

Recent studies have explored the synthetic pathways for 3-Amino-2-(2,3,4-trichlorophenyl)pyridine-5-methanol, with a focus on optimizing yield and purity. One notable approach involves a multi-step synthesis starting from 2,3,4-trichlorobenzaldehyde, followed by condensation with an appropriate pyridine derivative and subsequent functionalization to introduce the amino and methanol groups. Advances in catalytic methods have improved the efficiency of these reactions, reducing byproduct formation and enhancing scalability for potential industrial applications.

In terms of biological activity, preliminary in vitro studies have demonstrated that 3-Amino-2-(2,3,4-trichlorophenyl)pyridine-5-methanol exhibits moderate to high affinity for specific enzyme targets, particularly those involved in inflammatory pathways. For instance, recent research has shown inhibitory effects on cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX), suggesting potential applications in the treatment of inflammatory diseases such as arthritis and asthma. Further mechanistic studies are underway to elucidate the precise binding interactions and downstream effects of this compound.

Pharmacokinetic studies have also been conducted to evaluate the compound's absorption, distribution, metabolism, and excretion (ADME) properties. Early results indicate that 3-Amino-2-(2,3,4-trichlorophenyl)pyridine-5-methanol has favorable oral bioavailability and a half-life suitable for once-daily dosing. However, challenges remain in optimizing its metabolic stability, as certain cytochrome P450 enzymes have been shown to rapidly degrade the compound in liver microsome assays. Researchers are currently exploring structural modifications to address these limitations.

In addition to its anti-inflammatory potential, recent findings suggest that 3-Amino-2-(2,3,4-trichlorophenyl)pyridine-5-methanol may have applications in oncology. Screening assays have revealed selective cytotoxicity against certain cancer cell lines, particularly those with overexpression of specific kinase pathways. Ongoing studies are investigating the compound's mechanism of action in these contexts, with preliminary data pointing to inhibition of aberrant signaling pathways involved in cell proliferation and survival.

Despite these promising findings, several challenges must be addressed before 3-Amino-2-(2,3,4-trichlorophenyl)pyridine-5-methanol can progress to clinical trials. These include improving its selectivity to minimize off-target effects, enhancing its metabolic stability, and conducting comprehensive toxicology studies. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate the development of this compound and its derivatives.

In conclusion, 3-Amino-2-(2,3,4-trichlorophenyl)pyridine-5-methanol represents a promising scaffold for drug discovery, with demonstrated activity in multiple therapeutic areas. Continued research into its synthesis, biological activity, and pharmacokinetic properties will be critical to unlocking its full potential. The compound's unique chemical structure and diverse biological effects make it a valuable subject for further investigation in the field of chemical biology and medicinal chemistry.